Cas no 2171688-76-7 (1-(2-Oxocyclopentyl)azetidine-2-carboxamide)
1-(2-Oxocyclopentyl)azetidine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 2171688-76-7
- EN300-1281336
- 1-(2-oxocyclopentyl)azetidine-2-carboxamide
- 1-(2-Oxocyclopentyl)azetidine-2-carboxamide
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- Inchi: 1S/C9H14N2O2/c10-9(13)7-4-5-11(7)6-2-1-3-8(6)12/h6-7H,1-5H2,(H2,10,13)
- InChI Key: HAJCZFRWHHHRFC-UHFFFAOYSA-N
- SMILES: O=C1CCCC1N1CCC1C(N)=O
Computed Properties
- Exact Mass: 182.105527694g/mol
- Monoisotopic Mass: 182.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 63.4Ų
1-(2-Oxocyclopentyl)azetidine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1281336-0.05g |
1-(2-oxocyclopentyl)azetidine-2-carboxamide |
2171688-76-7 | 0.05g |
$1091.0 | 2023-08-31 | ||
| Enamine | EN300-1281336-0.1g |
1-(2-oxocyclopentyl)azetidine-2-carboxamide |
2171688-76-7 | 0.1g |
$1144.0 | 2023-08-31 | ||
| Enamine | EN300-1281336-0.25g |
1-(2-oxocyclopentyl)azetidine-2-carboxamide |
2171688-76-7 | 0.25g |
$1196.0 | 2023-08-31 | ||
| Enamine | EN300-1281336-0.5g |
1-(2-oxocyclopentyl)azetidine-2-carboxamide |
2171688-76-7 | 0.5g |
$1247.0 | 2023-08-31 | ||
| Enamine | EN300-1281336-1g |
1-(2-oxocyclopentyl)azetidine-2-carboxamide |
2171688-76-7 | 1g |
$1299.0 | 2023-08-31 | ||
| Enamine | EN300-1281336-2.5g |
1-(2-oxocyclopentyl)azetidine-2-carboxamide |
2171688-76-7 | 2.5g |
$2548.0 | 2023-08-31 | ||
| Enamine | EN300-1281336-5g |
1-(2-oxocyclopentyl)azetidine-2-carboxamide |
2171688-76-7 | 5g |
$3770.0 | 2023-08-31 | ||
| Enamine | EN300-1281336-10g |
1-(2-oxocyclopentyl)azetidine-2-carboxamide |
2171688-76-7 | 10g |
$5590.0 | 2023-08-31 | ||
| Enamine | EN300-1281336-1.0g |
1-(2-oxocyclopentyl)azetidine-2-carboxamide |
2171688-76-7 | 1g |
$0.0 | 2023-06-07 |
1-(2-Oxocyclopentyl)azetidine-2-carboxamide Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 1-(2-Oxocyclopentyl)azetidine-2-carboxamide
1-(2-Oxocyclopentyl)azetidine-2-carboxamide (CAS No. 2171688-76-7): A Versatile Building Block in Medicinal Chemistry
In the rapidly evolving field of medicinal chemistry, 1-(2-Oxocyclopentyl)azetidine-2-carboxamide (CAS No. 2171688-76-7) has emerged as a promising scaffold for drug discovery. This unique heterocyclic compound combines the structural features of both azetidine and cyclopentanone moieties, making it particularly valuable for the development of novel therapeutic agents. With the increasing demand for small molecule drugs and targeted therapies, researchers are paying close attention to this compound's potential applications in treating various diseases.
The molecular structure of 1-(2-Oxocyclopentyl)azetidine-2-carboxamide features a four-membered azetidine ring fused with a five-membered cyclopentanone system, creating a rigid yet flexible framework that can interact with multiple biological targets. This structural characteristic has made it particularly interesting for protein-protein interaction inhibitors, a hot topic in current drug discovery research. Pharmaceutical companies are actively investigating this compound as a potential kinase inhibitor scaffold or GPCR modulator, addressing some of the most challenging therapeutic areas.
Recent studies have highlighted the importance of azetidine-containing compounds in modern drug design, with 1-(2-Oxocyclopentyl)azetidine-2-carboxamide being no exception. Its carboxamide group provides excellent hydrogen bonding capabilities, while the oxocyclopentyl moiety offers opportunities for further structural modifications. These features make it particularly valuable for addressing drug resistance issues, a major concern in antimicrobial and anticancer therapies. Researchers are exploring its potential in developing next-generation antibacterial agents and anticancer drugs that can overcome existing resistance mechanisms.
The synthesis of 1-(2-Oxocyclopentyl)azetidine-2-carboxamide typically involves multi-step organic transformations, with careful control of stereochemistry being crucial for its biological activity. Current synthetic approaches focus on green chemistry principles, addressing the growing demand for sustainable pharmaceutical manufacturing. The compound's relatively simple structure yet complex reactivity profile makes it an excellent case study for asymmetric synthesis techniques and catalysis research.
In the context of central nervous system (CNS) drug discovery, 1-(2-Oxocyclopentyl)azetidine-2-carboxamide has shown particular promise. Its balanced lipophilicity profile and molecular weight make it capable of crossing the blood-brain barrier, a critical requirement for treating neurological disorders. Several research groups are investigating its derivatives as potential treatments for neurodegenerative diseases, depression, and chronic pain, areas with significant unmet medical needs.
The pharmaceutical industry's growing interest in 1-(2-Oxocyclopentyl)azetidine-2-carboxamide is reflected in the increasing number of patent applications featuring this scaffold. Its versatility allows for the creation of diverse structure-activity relationships, enabling medicinal chemists to fine-tune pharmacological properties. Recent publications have demonstrated its utility in developing selective enzyme inhibitors, particularly for targets involved in inflammatory pathways and metabolic disorders.
From a commercial perspective, the demand for 1-(2-Oxocyclopentyl)azetidine-2-carboxamide has been steadily increasing, driven by both academic research and pharmaceutical development. Suppliers are offering this compound with various purity grades and custom synthesis options to meet different research needs. The compound's stability and relatively straightforward handling make it accessible to researchers working in diverse settings, from academic laboratories to industrial-scale drug discovery programs.
Looking forward, 1-(2-Oxocyclopentyl)azetidine-2-carboxamide is expected to play an increasingly important role in fragment-based drug discovery and combinatorial chemistry. Its unique structural features provide an excellent starting point for the development of new chemical entities with improved pharmacological profiles. As the pharmaceutical industry continues to face challenges in drug development efficiency, compounds like this that offer multiple points for structural modification while maintaining favorable drug-like properties will become even more valuable.
In conclusion, 1-(2-Oxocyclopentyl)azetidine-2-carboxamide (CAS No. 2171688-76-7) represents a fascinating case study in modern medicinal chemistry. Its combination of structural novelty, synthetic accessibility, and biological relevance positions it as a key player in current and future drug discovery efforts. As research continues to uncover new applications for this versatile scaffold, its importance in the development of innovative therapeutics is likely to grow significantly in the coming years.
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